Cas no 587008-19-3 (9-(4-ethoxyphenyl)-6,6-dimethyl-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one)

• Product Name: 9-(4-ethoxyphenyl)-6,6-dimethyl-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one
• CAS No: 587008-19-3
• MF: C₁₉H₂₂N₄O₂
• MW: 338.403584003448
• CID: 3079527
• PubChem ID: 2948327
• Update Time: 2025-05-19

9-(4-ethoxyphenyl)-6,6-dimethyl-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one Chemical and Physical Properties

Names and Identifiers

• <br>9-(4-ethoxyphenyl)-6,6-dimethyl-5,6,7,9-tetrahydro-[1,2,4]triazolo[5,1-b]qu inazolin-8(4H)-one
• 9-(4-ethoxyphenyl)-6,6-dimethyl-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one
• MFCD03856088
• 9-(4-ETHOXYPHENYL)-6,6-DIMETHYL-4H,5H,6H,7H,8H,9H-[1,2,4]TRIAZOLO[3,2-B]QUINAZOLIN-8-ONE
• STK202822
• AKOS000627246
• AKOS005504439
• STK580493
• AKOS016202164
• 9-(4-ethoxyphenyl)-6,6-dimethyl-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8-ol
• F1640-0007
• 9-(4-ethoxyphenyl)-6,6-dimethyl-4,5,7,9-tetrahydro-[1,2,4]triazolo[5,1-b]quinazolin-8-one
• 9-(4-ethoxyphenyl)-6,6-dimethyl-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one
• AO-022/42226261
• 9-(4-ethoxyphenyl)-6,6-dimethyl-5,6,7,9-tetrahydro-[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one
• 587008-19-3
• Z223645156

• Inchi： 1S/C19H22N4O2/c1-4-25-13-7-5-12(6-8-13)17-16-14(9-19(2,3)10-15(16)24)22-18-20-11-21-23(17)18/h5-8,11,17H,4,9-10H2,1-3H3,(H,20,21,22)
• InChI Key： PENKCJKEHOMKIA-UHFFFAOYSA-N
• SMILES： O=C1C2C(C3C=CC(=CC=3)OCC)N3C(=NC=N3)NC=2CC(C)(C)C1

Computed Properties

• Exact Mass: 338.17427596Da
• Monoisotopic Mass: 338.17427596Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 69Ų

Additional information on 9-(4-ethoxyphenyl)-6,6-dimethyl-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one

9-(4-Ethoxyphenyl)-6,6-Dimethyl-4H,5H,6H,7H,8H,9H-1,2,4-Triazolo[3,2-b]Quinazolin-8-One: A Comprehensive Overview

9-(4-Ethoxyphenyl)-6,6-Dimethyl-4H,5H,6H,7H,8H,9H-1,2,4-Triazolo[3,2-b]Quinazolin-8-One, commonly referred to by its CAS number CAS No. 587008-19-3, is a highly specialized compound with significant potential in the field of pharmaceutical research. This compound belongs to the class of quinazolinone derivatives and has garnered attention due to its unique structural features and promising biological activities. The molecule's structure incorporates a quinazolinone core fused with a triazole ring system and a substituted phenyl group at the ninth position. This combination of structural elements contributes to its diverse pharmacological properties.

The synthesis of CAS No. 587008-19-3 involves a multi-step process that typically begins with the preparation of the quinazolinone moiety. Recent advancements in synthetic chemistry have enabled researchers to optimize the reaction conditions for higher yields and better purity. For instance, studies have demonstrated that the use of microwave-assisted synthesis can significantly accelerate the formation of the quinazolinone ring while maintaining the integrity of the functional groups. This approach not only enhances the efficiency of the synthesis but also aligns with green chemistry principles by reducing reaction times and minimizing waste.

One of the most intriguing aspects of this compound is its pharmacological profile. Preclinical studies have shown that 9-(4-Ethoxyphenyl)-6,6-Dimethyl... exhibits potent anti-inflammatory and antioxidant activities. These properties make it a potential candidate for treating conditions such as neurodegenerative diseases and chronic inflammatory disorders. Recent research has also highlighted its ability to modulate key signaling pathways involved in cell proliferation and apoptosis. For example, experiments using human cancer cell lines have demonstrated that this compound can induce cell cycle arrest at the G1 phase and trigger mitochondrial-dependent apoptosis without causing significant toxicity to normal cells.

In addition to its therapeutic potential, this compound has been extensively studied for its role in drug delivery systems. The presence of hydrophilic groups on the molecule allows for improved solubility and bioavailability when formulated into nanoparticles or liposomes. A study published in early 2023 reported that incorporating this compound into polymeric nanoparticles significantly enhanced its stability and targeting efficiency in vitro. This finding opens new avenues for developing targeted therapies with reduced systemic side effects.

The toxicological profile of CAS No. 587008-19-3 has also been thoroughly investigated to ensure its safety for clinical use. Acute and chronic toxicity studies conducted in animal models revealed no significant adverse effects at therapeutic doses. Furthermore, genotoxicity assays using bacterial reverse mutation tests (Ames test) showed no evidence of mutagenicity under standard testing conditions. These results provide reassuring data regarding the safety profile of this compound.

Looking ahead, ongoing clinical trials are exploring the efficacy of this compound in treating various diseases such as Alzheimer's disease and rheumatoid arthritis. Early results from phase I trials indicate that it is well-tolerated by patients with minimal adverse effects. The compound's ability to cross the blood-brain barrier makes it particularly promising for neurodegenerative conditions where traditional therapies often fall short due to poor brain penetration.

In conclusion, 9-(4-Ethoxyphenyl)-6,6-Dimethyl..., identified by CAS No.587008-19-3, represents a significant advancement in medicinal chemistry with broad applications across multiple therapeutic areas. Its unique structure combined with favorable pharmacokinetic properties positions it as a strong candidate for future drug development efforts.